Cas no 1693726-21-4 ((2R)-Thiomorpholine-2-carboxylic acid)

• Product Name: (2R)-Thiomorpholine-2-carboxylic acid
• CAS No: 1693726-21-4
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD26142039
• CID: 5220090
• PubChem ID: 28875643
• Update Time: 2024-03-01

(2R)-Thiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-Thiomorpholine-2-carboxylic acid

• MDL： MFCD26142039
• Inchi： 1S/C5H9NO2S/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
• InChI Key： ATOPRCUIYMBWLH-SCSAIBSYSA-N
• SMILES： N1CCS[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives